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Compound of Interest

Compound Name: Ethyl vanillin isobutyrate

Cat. No.: B070703 Get Quote

An In-depth Technical Guide to Ethyl Vanillin
Isobutyrate
This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of ethyl vanillin isobutyrate. The information is intended for researchers,

scientists, and professionals in the fields of drug development, flavor and fragrance chemistry,

and materials science.

Chemical Structure and Identification
Ethyl vanillin isobutyrate, systematically known as (2-ethoxy-4-formylphenyl) 2-

methylpropanoate, is a synthetic aromatic compound.[1][2] Its structure is characterized by a

benzaldehyde core substituted with an ethoxy group at the 3-position and an isobutyrate group

at the 4-position.[1][2] This modification of ethyl vanillin enhances its stability.
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Identifier Value

IUPAC Name
(2-ethoxy-4-formylphenyl) 2-

methylpropanoate[1][2]

CAS Number 188417-26-7[2]

Molecular Formula C₁₃H₁₆O₄[2]

Molecular Weight 236.26 g/mol [2]

SMILES CCOC1=C(C=CC(=C1)C=O)OC(=O)C(C)C[2]

InChI Key BTCQMCOBMIXUCG-UHFFFAOYSA-N[2]

Chemical Structure Diagram:
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Synthesis of Ethyl Vanillin Isobutyrate via Isobutyric Anhydride

Ethyl Vanillin

Reaction
(60-120 °C)

Isobutyric Anhydride Alkali Metal Salt
(e.g., Sodium Acetate)

Work-up
(Addition of Methanol/Water or Ethanol/Water,

Crystallization)

Ethyl Vanillin Isobutyrate
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Synthesis of Ethyl Vanillin Isobutyrate via Isobutyryl Chloride

Ethyl Vanillin

Reaction
(Room Temperature)

Isobutyryl Chloride Base
(e.g., Triethylamine)

Solvent
(e.g., 1,2-Dichloroethane)

Work-up
(Washing, Solvent Removal,

Vacuum Distillation)

Ethyl Vanillin Isobutyrate
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Relationship between Properties and Applications

Chemical Structure
(Ethoxy and Isobutyrate Groups)

Physicochemical Properties
(Sweet/Creamy Aroma, Enhanced Stability)

Applications

Flavoring Agent
(Food and Beverages)

Fragrance Ingredient
(Perfumery and Cosmetics)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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